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For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Methoxyphenyl)(phenyl)methanol, also known by its IUPAC name, is a diarylmethanol
compound that serves as a valuable intermediate in organic synthesis. Its structural motif, the
benzhydrol core, is a recurring feature in a variety of biologically active molecules and
functional materials. This technical guide provides a comprehensive overview of the chemical
properties, synthesis, and known applications of (4-Methoxyphenyl)(phenyl)methanol, with a
focus on data relevant to researchers in the fields of chemistry and drug development.

IUPAC Name and Chemical Identity

The unequivocally established IUPAC name for the compound is (4-Methoxyphenyl)
(phenyl)methanol.[1] It is also commonly referred to by several synonyms, the most prevalent
being 4-Methoxybenzhydrol.[2]

Chemical Structure and Properties

The molecular structure consists of a central methanol carbon atom bonded to a phenyl group,
a 4-methoxyphenyl group, and a hydroxyl group.

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)
4-methoxyphenyl

IUPAC Name ( ypheny) [1]
(phenyl)methanol

CAS Number 720-44-5 [2][3]

Molecular Formula C14H1402 [2][3]

Molecular Weight 214.26 g/mol [3]

Appearance White to off-white solid [2]

Melting Point 67-69 °C [3]

Boiling Point 363.2 °C at 760 mmHg [3]
BEGZWXVLBIZFKQ-

InChl Key [2]
UHFFFAOYSA-N
COC1=CC=C(C=C1)C(C2=CC

SMILES [1]

=CC=C2)0

Table 2: Spectroscopic Data Summary

Spectroscopic Data

Key Features

Signals corresponding to aromatic protons of

both the phenyl and 4-methoxyphenyl rings, a

1H NMR _
singlet for the methoxy group protons, and a
signal for the benzylic proton.
Resonances for the aromatic carbons, the
13C NMR

methoxy carbon, and the benzylic carbon.

IR Spectroscopy

Characteristic absorption bands for the hydroxyl
(O-H) group, C-0O stretching of the alcohol and
ether, and aromatic C-H and C=C stretching.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound.
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Synthesis of (4-Methoxyphenyl)(phenyl)methanol

The primary and most efficient method for the synthesis of (4-Methoxyphenyl)
(phenyl)methanol is the Grignard reaction. This can be achieved through two principal routes,
both of which are widely applicable for the preparation of diarylmethanols.

Synthetic Pathways Overview

The two main retrosynthetic disconnections for (4-Methoxyphenyl)(phenyl)methanol lead to
two viable Grignard synthesis routes:

Retrosynthesis

Route B 4-Methoxyphenyl Grignard
+ Benzaldehyde

N
>

(4-Methoxyphenyl)(phenyl)methanol

I
Route A Y

Phenyl Grignard
+ 4-Methoxybenzaldehyde

Click to download full resolution via product page

Figure 1. Retrosynthetic analysis of (4-Methoxyphenyl)(phenyl)methanol.

Experimental Protocols

The following are detailed experimental protocols for the two primary synthetic routes.
Route A: Reaction of Phenylmagnesium Bromide with 4-Methoxybenzaldehyde

This is a representative protocol based on standard Grignard reaction procedures.
Materials:

e Magnesium turnings

e Bromobenzene
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e Anhydrous diethyl ether or tetrahydrofuran (THF)

 lodine crystal (optional, as an initiator)

e 4-Methoxybenzaldehyde

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate

o Appropriate solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)
Procedure:

o Preparation of the Grignard Reagent (Phenylmagnesium Bromide):

[e]

All glassware must be oven-dried to be completely free of moisture.

o In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place
magnesium turnings.

o Add a small crystal of iodine.

o Prepare a solution of bromobenzene in anhydrous diethyl ether or THF in the dropping
funnel.

o Add a small portion of the bromobenzene solution to the magnesium turnings. The
reaction is initiated by gentle warming or the appearance of cloudiness and bubbling.

o Once the reaction starts, add the remaining bromobenzene solution dropwise at a rate that
maintains a gentle reflux.

o After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure
complete formation of the Grignard reagent.

o Reaction with 4-Methoxybenzaldehyde:

o Dissolve 4-methoxybenzaldehyde in anhydrous diethyl ether or THF.
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o Cool the Grignard reagent solution in an ice bath.

o Slowly add the 4-methoxybenzaldehyde solution to the Grignard reagent with vigorous
stirring.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours.

e Work-up and Purification:

o Cool the reaction mixture in an ice bath and quench the reaction by the slow, dropwise
addition of a saturated aqueous solution of ammonium chloride.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl
ether or ethyl acetate.

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

o Filter the drying agent and remove the solvent under reduced pressure to obtain the crude
product.

o Purify the crude (4-Methoxyphenyl)(phenyl)methanol by recrystallization or silica gel
column chromatography.

Route B: Reaction of 4-Methoxyphenylmagnesium Bromide with Benzaldehyde
This route is analogous to Route A, with the roles of the aryl halide and the aldehyde reversed.

Materials:

Magnesium turnings

4-Bromoanisole

Anhydrous diethyl ether or tetrahydrofuran (THF)

lodine crystal (optional)

Benzaldehyde
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e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate

e Solvents for extraction and chromatography

Procedure:

The procedure is similar to Route A, with the following modifications:

e The Grignard reagent is prepared from 4-bromoanisole and magnesium.

e The prepared 4-methoxyphenylmagnesium bromide is then reacted with benzaldehyde.

o The work-up and purification steps are analogous to those described for Route A.
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Route A Workflow Route B Workflow
Phenylmagnesium Bromide 4-Methoxvbenzaldehvde 4-Methoxyphenylmagnesium Bromide Benzaldehvde
(Grignard Reagent) y Y (Grignard Reagent) Y
A Y \ Y
Reaction in Anhydrous Ether/THF Reaction in Anhydrous Ether/THF
Y Y
Quenching Quenching
(sat. ag. NH4Cl) (sat. ag. NH4Cl)
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Extraction & Purification Extraction & Purification
\4 \4
(4-Methoxyphenyl)(phenyl)methanol (4-Methoxyphenyl)(phenyl)methanol
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Medicinal Chemistry Context

(4-Methoxyphenyl)(phenyl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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